6-Acetyl-2-(5-chloro-2-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[(5-chloro-2-nitrobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15ClN4O5S/c1-8(23)21-5-4-10-13(7-21)28-17(14(10)15(19)24)20-16(25)11-6-9(18)2-3-12(11)22(26)27/h2-3,6H,4-5,7H2,1H3,(H2,19,24)(H,20,25)
• InChI Key: DAOXHPHIIWMJMD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H15ClN4O5S
• Molecular Weight: 422.8 g/mol

Description

The compound “6-Acetyl-2-(5-chloro-2-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide” is a complex organic molecule. It contains several functional groups, including an acetyl group, a chloro-nitrobenzamido group, and a carboxamide group. These groups are attached to a tetrahydrothieno[2,3-c]pyridine core.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic core. The exact structure would depend on the positions of these groups on the core.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present.

Scientific Research Applications

Antimicrobial Activity

A study explored the antimicrobial activities of related thieno[2,3-b]pyridine derivatives, suggesting potential applications of similar compounds in antimicrobial research (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Tuberculosis Treatment

Research on tetrahydrothieno[2,3-c]pyridine-3-carboxamide derivatives, closely related to the compound , showed promise as inhibitors of Mycobacterium tuberculosis, indicating potential for developing new treatments for tuberculosis (Samala et al., 2014).

Anticancer Agents

Compounds structurally similar to 6-Acetyl-2-(5-chloro-2-nitrobenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide have been studied for their potential as anticancer agents. For instance, thieno[2,3-b]pyridines-2-carboxamides were evaluated for antiproliferative activity against various cancer cell lines, highlighting the possible application of related compounds in cancer research (Hung et al., 2014).

Insecticidal Properties

Some pyridine derivatives, closely related to the compound , exhibited strong insecticidal activities against certain pests, suggesting that similar compounds could be used in developing new insecticides (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Future Directions

The future research directions for this compound could include further investigation into its synthesis, properties, and potential applications. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals.